Cas no 58906-69-7 (cyclooctyl carbonochloridate)

• Product Name: cyclooctyl carbonochloridate
• CAS No: 58906-69-7
• MF: C₉H₁₅ClO₂
• MW: 190.667202234268
• CID: 2108569
• PubChem ID: 19931075
• Update Time: 2025-04-21

cyclooctyl carbonochloridate Chemical and Physical Properties

Names and Identifiers

• cyclooctyl carbonochloridate
• 58906-69-7
• cyclooctyl chloroformate
• SCHEMBL9270019
• DA-34941

• Inchi： 1S/C9H15ClO2/c10-9(11)12-8-6-4-2-1-3-5-7-8/h8H,1-7H2
• InChI Key： HHNANVAZSVIVNL-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CCCCCCC1

Computed Properties

• Exact Mass: 190.0760574Da
• Monoisotopic Mass: 190.0760574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų